Cas no 1799374-54-1 ((2S)-1-aminopropan-2-yl(2,2-difluoroethyl)amine dihydrochloride)

• Product Name: (2S)-1-aminopropan-2-yl(2,2-difluoroethyl)amine dihydrochloride
• CAS No: 1799374-54-1
• MF: C₅H₁₃ClF₂N₂
• MW: 174.619927167892
• CID: 4615033
• PubChem ID: 86775569
• Update Time: 2025-06-22

(2S)-1-aminopropan-2-yl(2,2-difluoroethyl)amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• [(2S)-1-aminopropan-2-yl](2,2-difluoroethyl)amine dihydrochloride
• (2S)-1-aminopropan-2-yl(2,2-difluoroethyl)amine dihydrochloride

• Inchi： 1S/C5H12F2N2.ClH/c1-4(2-8)9-3-5(6)7;/h4-5,9H,2-3,8H2,1H3;1H/t4-;/m0./s1
• InChI Key： DFCKHUKVKZVKPX-WCCKRBBISA-N
• SMILES： [C@H](C)(CN)NCC(F)F.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines

Additional information on (2S)-1-aminopropan-2-yl(2,2-difluoroethyl)amine dihydrochloride

Introduction to (2S)-1-aminopropan-2-yl(2,2-difluoroethyl)amine dihydrochloride (CAS No. 1799374-54-1)

The compound (2S)-1-aminopropan-2-yl(2,2-difluoroethyl)amine dihydrochloride, identified by its CAS number 1799374-54-1, is a sophisticated molecule with significant potential in the field of pharmaceutical research and development. This compound belongs to a class of amine derivatives that have garnered attention due to their unique structural features and biological activities. The presence of a chiral center at the 2-position of the propanamine moiety contributes to its stereochemical complexity, which is a critical factor in determining its pharmacological properties.

In recent years, there has been growing interest in the development of novel pharmacological agents that leverage the advantages of stereoisomerism. The specific stereochemistry of (2S)-1-aminopropan-2-yl(2,2-difluoroethyl)amine dihydrochloride makes it a promising candidate for further investigation in various therapeutic areas. The dihydrochloride salt form enhances the compound's solubility and stability, making it more suitable for pharmaceutical applications.

One of the most compelling aspects of this compound is its potential role in the treatment of neurological disorders. Research has indicated that amine derivatives can interact with neurotransmitter systems, potentially leading to the development of new treatments for conditions such as depression, anxiety, and neurodegenerative diseases. The unique structure of (2S)-1-aminopropan-2-yl(2,2-difluoroethyl)amine dihydrochloride suggests that it may have selective binding properties to specific receptors or enzymes involved in these pathways.

Furthermore, the fluorinated ethyl group in the molecule introduces additional electronic and steric features that can influence its biological activity. Fluorine atoms are known to enhance metabolic stability and binding affinity, making fluorinated compounds particularly attractive for drug design. The combination of these features in (2S)-1-aminopropan-2-yl(2,2-difluoroethyl)amine dihydrochloride positions it as a valuable scaffold for medicinal chemists seeking to develop next-generation therapeutics.

Recent studies have also explored the potential of this compound in oncology research. Amine derivatives have shown promise as inhibitors of various kinases and other enzymes involved in cancer cell proliferation and survival. The stereochemical purity of (2S)-1-aminopropan-2-yl(2,2-difluoroethyl)amine dihydrochloride is particularly important in this context, as enantiomeric differences can significantly impact biological activity. Preliminary data suggest that this compound may exhibit inhibitory effects on certain cancer-related targets, warranting further investigation.

The synthesis of (2S)-1-aminopropan-2-yl(2,2-difluoroethyl)amine dihydrochloride presents both challenges and opportunities for synthetic chemists. The need for high enantiomeric purity requires sophisticated synthetic strategies, often involving chiral auxiliaries or catalysts. Advances in asymmetric synthesis have made it increasingly feasible to produce such compounds on a scalable basis, opening up new avenues for pharmaceutical development.

In addition to its potential therapeutic applications, this compound has also been studied for its chemical properties. Its reactivity and stability under various conditions make it a useful intermediate in organic synthesis. Researchers have explored its use in the preparation of more complex molecules, demonstrating its versatility as a building block in drug discovery efforts.

The regulatory landscape for new pharmaceutical compounds is complex and requires careful navigation. However, the growing interest in stereoselective drugs has led to streamlined pathways for certain types of applications. This favorable environment may accelerate the development process for compounds like (2S)-1-aminopropan-2-yl(2,2-difluoroethyl)amine dihydrochloride, bringing new treatments to patients more quickly.

In conclusion, (2S)-1-aminopropan-2-yl(2,2-difluoroethyl)amine dihydrochloride (CAS No. 1799374-54-1) is a promising compound with significant potential across multiple therapeutic areas. Its unique structural features, combined with recent advances in synthetic chemistry and drug design, make it a valuable asset in the quest for novel pharmacological agents. As research continues to uncover new applications and mechanisms of action, this compound is poised to play an important role in future medical innovations.